Cas no 66869-18-9 (CYCLOHEXANECARBOXALDEHYDE, 2-PHENYL-, CIS-)
66869-18-9 structure
Product name:CYCLOHEXANECARBOXALDEHYDE, 2-PHENYL-, CIS-
CYCLOHEXANECARBOXALDEHYDE, 2-PHENYL-, CIS- Chemical and Physical Properties
Names and Identifiers
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- CYCLOHEXANECARBOXALDEHYDE, 2-PHENYL-, CIS-
- Cyclohexanecarboxaldehyde, 2-phenyl-, cis- (9CI)
- DTXSID20792016
- DTXCID80742759
- (1R,2S)-2-Phenylcyclohexane-1-carbaldehyde
- 66869-18-9
-
- Inchi： InChI=1S/C13H16O/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-3,6-7,10,12-13H,4-5,8-9H2/t12-,13+/m0/s1
- InChI Key： XTTBGKQTEJQTBS-QWHCGFSZSA-N
Computed Properties
- Exact Mass: 188.120115130Da
- Monoisotopic Mass: 188.120115130Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
CYCLOHEXANECARBOXALDEHYDE, 2-PHENYL-, CIS- Related Literature
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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